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Compound of Interest

Compound Name: (-)-Cyclopenol

Cat. No.: B7765546

Application Notes and Protocols for (-)-
Cyclopenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Cyclopenol is a naturally occurring benzodiazepine alkaloid with the chemical formula
C17H14N204.[1] Originally isolated from fungi of the Penicillium genus, this compound has
garnered significant interest within the scientific community.[2] Notably, (-)-Cyclopenol is
recognized as an inhibitor of protein tyrosine phosphatase 1B (PTP1B), a key enzyme
implicated in various metabolic and signaling pathways.[2][3] These application notes provide
detailed protocols for the laboratory-scale isolation, handling, and potential applications of (-)-
Cyclopenol, tailored for professionals in research and drug development.

Physicochemical and Biological Properties

A summary of the key quantitative data for (-)-Cyclopenol is presented in the table below for
easy reference and comparison.
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Property Value Reference
Molecular Formula C17H14N204 [1114]
Molecular Weight 310.31 g/mol [3]

CAS Number 20007-85-6 [2][4]
Appearance Solid [2]
Solubility Soluble in DMSO, Ethanol, 2]

Methanol
Biological Activity PTP1B Inhibitor [2][3]
ICso (PTP1B) 30 uM [2]

o ) ] Approx. 2.5 g from 25 culture
Historical Isolation Yield ) [1]
flasks (P. cyclopium)

Laboratory Preparation: Isolation from Fungal
Culture

The primary method for obtaining (-)-Cyclopenol is through isolation from fungal cultures,
particularly from species of Penicillium. The following is a generalized protocol for the
fermentation, extraction, and purification of (-)-Cyclopenol. Yields can vary significantly based
on the fungal strain and cultivation conditions.[1]

Experimental Protocol: Fungal Culture and Extraction

e Fungal Strain:Penicillium viridicatum or Penicillium cyclopium.

e Culture Medium: Prepare a suitable liquid culture medium (e.g., Potato Dextrose Broth or
Czapek-Dox broth).

¢ Inoculation and Fermentation:

o Inoculate the sterile medium with a viable culture of the selected Penicillium species.
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o Incubate the culture flasks at 25-28°C for 14-21 days with gentle agitation to ensure
aeration.

o Extraction:

o After the incubation period, separate the fungal mycelium from the culture broth by
filtration.

o Lyophilize the mycelium and the filtrate separately.

o Perform a solvent extraction on both the mycelial mass and the lyophilized broth using a
suitable organic solvent such as ethyl acetate or methanol.

e Purification:

o

Concentrate the crude extracts under reduced pressure.
o Subiject the concentrated extract to column chromatography using silica gel.

o Elute with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) to
separate the fractions.

o Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing
(-)-Cyclopenol.

o Combine the relevant fractions and further purify using High-Performance Liquid
Chromatography (HPLC) to obtain pure (-)-Cyclopenol.

Fermentation

Extraction Purification
Inoculation Mycelium & Broth
Penicillium Strain [——————# Liquid Culture Medium [—| Incubation (14-21 days) |—#{ Filtration Solvent Extraction c || Column ¢! LR Pure (-)-Cyclopenol

Click to download full resolution via product page

Caption: Workflow for the isolation of (-)-Cyclopenol.
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Handling and Safety Precautions

(-)-Cyclopenol is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[4] Adherence to standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side
shields, and chemical-resistant gloves when handling (-)-Cyclopenol.

e Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of dust or aerosols.

o Storage: Store (-)-Cyclopenol in a tightly sealed container in a cool, dry, and dark place.
Recommended long-term storage is at -20°C.[1]

o Spills: In case of a spill, avoid generating dust. Carefully sweep up the solid material and
place it in a sealed container for disposal. Clean the spill area with a suitable solvent and
decontaminate all surfaces.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations
for hazardous chemicals.

Biological Activity and Signaling Pathway

(-)-Cyclopenol is an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a
negative regulator of the insulin and leptin signaling pathways. By dephosphorylating the
insulin receptor (IR) and insulin receptor substrate (IRS) proteins, PTP1B attenuates insulin
signaling. Inhibition of PTP1B by (-)-Cyclopenol can, therefore, enhance insulin sensitivity.
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Caption: Inhibition of PTP1B by (-)-Cyclopenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

